Cas no 1784986-33-9 (2-(3-bromo-2-methoxyphenoxy)acetic acid)

• Product Name: 2-(3-bromo-2-methoxyphenoxy)acetic acid
• CAS No: 1784986-33-9
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 6201803
• PubChem ID: 20490511
• Update Time: 2025-06-13

2-(3-bromo-2-methoxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methoxyphenoxy)acetic acid
• EN300-1936911
• 1784986-33-9

• Inchi： 1S/C9H9BrO4/c1-13-9-6(10)3-2-4-7(9)14-5-8(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： OVMZEGDMGLVCHV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)OCC(=O)O

Computed Properties

• Exact Mass: 259.96842g/mol
• Monoisotopic Mass: 259.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(3-bromo-2-methoxyphenoxy)acetic acid

Recent Advances in the Application of 2-(3-Bromo-2-methoxyphenoxy)acetic Acid (CAS: 1784986-33-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-bromo-2-methoxyphenoxy)acetic acid (CAS: 1784986-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic ether derivative, characterized by its bromo and methoxy substituents, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial agents.

One of the most notable advancements involves the use of 2-(3-bromo-2-methoxyphenoxy)acetic acid in the development of small-molecule inhibitors targeting specific enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent tyrosine kinase inhibitors, which show promise in treating various cancers. The bromo substituent at the 3-position of the phenyl ring facilitates further functionalization, enabling researchers to tailor the compound's properties for enhanced binding affinity and selectivity.

In addition to its role in drug synthesis, recent research has highlighted the compound's utility in chemical biology as a probe for studying protein-ligand interactions. A study in ACS Chemical Biology utilized 2-(3-bromo-2-methoxyphenoxy)acetic acid to develop fluorescently labeled derivatives, which were employed to visualize and quantify the binding dynamics of target proteins in real time. This approach has provided valuable insights into the mechanistic underpinnings of various disease pathways, paving the way for the design of more effective therapeutics.

Furthermore, the compound's stability and solubility profile make it an attractive candidate for formulation development. Recent pharmacokinetic studies have investigated its bioavailability and metabolic pathways, revealing favorable properties for oral administration. These findings are particularly relevant for the development of next-generation pharmaceuticals that require precise control over drug release and absorption.

In conclusion, 2-(3-bromo-2-methoxyphenoxy)acetic acid (CAS: 1784986-33-9) continues to emerge as a pivotal molecule in chemical biology and pharmaceutical research. Its multifaceted applications—from drug synthesis to mechanistic studies—underscore its importance in advancing our understanding of disease mechanisms and therapeutic interventions. Future research is expected to further explore its potential, particularly in the context of personalized medicine and targeted therapy.